Cas no 1087798-10-4 (2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate
• CAS No: 1087798-10-4
• MF: C₉H₆ClF₄NO₂
• MW: 271.59605550766
• MDL: MFCD11099819
• CID: 4570818
• Update Time: 2025-06-26

2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(3-Chloro-2-fluorophenyl)carbamate
• Carbamic acid, N-(3-chloro-2-fluorophenyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate

• MDL： MFCD11099819
• Inchi： 1S/C9H6ClF4NO2/c10-5-2-1-3-6(7(5)11)15-8(16)17-4-9(12,13)14/h1-3H,4H2,(H,15,16)
• InChI Key： NVBDUMBAQSTUQI-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC=CC(Cl)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate

Introduction to 2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate (CAS No. 1087798-10-4) and Its Emerging Applications in Chemical Biology

2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1087798-10-4, is a fluorinated carbamate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to modulate biological activity and enhance metabolic stability. The structural features of this compound, particularly the combination of a trifluoroethyl group and a 3-chloro-2-fluorophenyl moiety, contribute to its unique chemical properties and potential applications in drug discovery and molecular imaging.

The trifluoroethyl group is a well-documented pharmacophore that influences the lipophilicity and binding affinity of molecules. Its ability to enhance bioavailability and prolong the half-life of pharmaceutical compounds has been extensively studied. In contrast, the 3-chloro-2-fluorophenyl substituent introduces both electronic and steric effects that can fine-tune the reactivity and selectivity of the compound. This dual functionality makes 2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate a versatile scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of this compound in various therapeutic areas. For instance, studies have suggested that fluorinated carbamates may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The structural modifications introduced by fluorine atoms can alter the electronic distribution within the molecule, leading to enhanced binding interactions with biological targets.

One particularly intriguing application of 2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate is in the development of probes for molecular imaging techniques. Fluorine-18 labeled derivatives of this compound have been investigated as potential radiotracers for positron emission tomography (PET) scans. The stability provided by the trifluoroethyl group ensures that the labeled compound remains intact during metabolic processes, allowing for accurate visualization of target tissues or organs. This has significant implications for diagnostic imaging and disease monitoring.

The synthesis of 2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine and chlorine atoms necessitates specialized synthetic methodologies to ensure regioselectivity and minimize side reactions. Advances in fluorination techniques have made it possible to incorporate these elements into complex molecular frameworks with greater precision, thereby facilitating the production of derivatives with tailored properties.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Fluorinated carbamates are known for their thermal stability and resistance to degradation, making them suitable for use in advanced polymers and coatings. The unique electronic properties of the trifluoroethyl and 3-chloro-2-fluorophenyl groups can also be exploited to develop conductive materials or luminescent compounds.

The growing interest in fluorinated compounds stems from their ability to improve drug-like properties such as solubility, permeability, and bioavailability. Regulatory agencies increasingly recognize the value of fluorine-containing molecules in drug development due to their favorable pharmacokinetic profiles. As a result, there is ongoing research to expand the library of fluorinated carbamates like 2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate (CAS No. 1087798-10-4) for therapeutic use.

Future directions in this field may include exploring novel synthetic routes that enhance scalability and sustainability while maintaining high chemical purity. Additionally, computational modeling techniques will continue to play a crucial role in predicting biological activity and optimizing molecular design. By leveraging these tools alongside experimental validation, researchers can accelerate the discovery process and bring new treatments to market more efficiently.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery pipelines is also expected to drive innovation in this area. AI algorithms can analyze vast datasets to identify patterns that human researchers might overlook, leading to more targeted investigations. This interdisciplinary approach promises to unlock new possibilities for utilizing compounds like 2,2,2-trifluoroethyl N-(3-chloro-2-fluorophenyl)carbamate across multiple domains.

In conclusion, 1087798-10-4, as represented by cas no 1087798-10-4, exemplifies how strategic functionalization with fluorine atoms can yield compounds with remarkable potential in chemical biology and pharmaceutical science. The combination of structural features such as the trifluoroethyl group and the 3-chloro-2-fluorophenyl moiety contributes to its versatility as a molecular toolkit for drug discovery research.























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